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Introduction

The determination of free chlorine concentration is a critical parameter in various scientific and
industrial applications, including water purification, disinfection processes, and as a quality
control measure in pharmaceutical and chemical manufacturing. The O-Tolidine method offers
a simple and rapid colorimetric approach for the quantitative analysis of free residual chlorine.
This application note provides a detailed protocol for the use of O-Tolidine sulfate in the
detection of free chlorine, including reagent preparation, experimental procedure, and data
interpretation. The method is based on the principle that O-Tolidine reacts with free chlorine in
an acidic medium to produce a yellow-colored holoquinone, the intensity of which is directly
proportional to the concentration of free chlorine.[1]

Principle of the Method

The O-Tolidine test is a colorimetric method where O-Tolidine (3,3'-dimethylbenzidine) reacts
with free chlorine (in the form of hypochlorous acid or hypochlorite ion) to form a yellow-colored
compound.[1][2] The intensity of the developed color is measured spectrophotometrically, and
the concentration of free chlorine is determined by comparison with a standard calibration
curve. The reaction is pH-dependent and is typically carried out in an acidic solution.

Quantitative Data Summary
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The performance of the O-Tolidine sulfate method for free chlorine detection is summarized in

the table below. These values are compiled from various studies and represent typical

performance characteristics.

Parameter

Value

Reference

Wavelength of Maximum

Absorbance (Amax)

437 nm

[2]

Linear Range

0.1 - 5.0 mg/L (ppm)

[2]

Limit of Detection (LOD)

0.026 mg/L

[2]

Limit of Quantification (LOQ)

0.089 - 0.5 mg/L

[2]

Reaction Time for Free

Chlorine

< 5 seconds

Reaction Time for Total

Chlorine

~ 5 minutes

Experimental Protocols
Reagent Preparation: O-Tolidine Sulfate Solution

Materials:

o O-Tolidine dihydrochloride (C14aH1eN2-2HCI)

e Hydrochloric acid (HCI), concentrated

¢ Distilled or deionized water

Procedure:

e Weigh 1.35 g of O-Tolidine dihydrochloride.

o Dissolve the O-Tolidine dihydrochloride in 500 mL of distilled water.
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 In a separate container, carefully prepare a solution by mixing 150 mL of concentrated
hydrochloric acid with 350 mL of distilled water.

e Add the acid solution to the O-Tolidine solution and mix thoroughly.
o Dilute the final solution to a total volume of 1000 mL with distilled water.

o Store the reagent in a brown, tightly sealed bottle and protect it from light. The solution
should be stable for several months when stored properly.

Standard Chlorine Solution Preparation

Standard chlorine solutions are unstable and should be prepared fresh for each calibration
curve. A common method is to dilute a commercial sodium hypochlorite (bleach) solution and
standardize it using titration.

Experimental Workflow for Free Chlorine Detection

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3343464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

